Cas no 2442-31-1 (8-Hydroxycoumarin)

• Product Name: 8-Hydroxycoumarin
• CAS No: 2442-31-1
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD18450722
• CID: 270248
• PubChem ID: 122783
• Update Time: 2025-10-29

8-Hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-hydroxy-
• 8-Hydroxy-2H-chromen-2-one
• 8-Hydroperoxy-oelsaeure-methylester
• 8-hydroxicoumarin
• 8-hydroxy[1]benzopyran-2(2H)-one
• 8-hydroxy-2H-chromene-2-one
• 8-hydroxycoumarin
• 8-hydroxycoumarine
• 9-Octadecenoic acid, 8-hydroperoxy-, methyl ester, (Z)-
• CTK0C1260
• methyl (Z)-8-hydroperoxyoctadec-9-enoate
• 2H-1-Benzopyran-2-one, 8-hydroxy-
• 854P936B10
• 8CM
• 8-hydroxychromen-2-one
• 8-Hydroxy-2H-chromen-2-one #
• DPTUTXWBBUARQB-UHFFFAOYSA-N
• 8-Hydroxy-2H-1-benzopyran-2-one
• AKOS022636326
• SCHEMBL1366927
• PD157915
• CS-13458
• CAA44231
• COUMARIN, 8-HYDROXY-
• CS-B1326
• 2442-31-1
• A929390
• CHEMBL389988
• HY-21509
• DTXSID50873761
• Q27269592
• UNII-854P936B10
• 8-Hydroxy Coumarin
• F19924
• MFCD18450722
• DA-50017
• DTXCID601011985
• 8-Hydroxycoumarin

• MDL： MFCD18450722
• Inchi： 1S/C9H6O3/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5,10H
• InChI Key： DPTUTXWBBUARQB-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC=C(C1=2)O)=O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.6

Experimental Properties

• Density: 1.403
• Boiling Point: 361.6°Cat760mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.64
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 8-Hydroxycoumarin

8-Hydroxycoumarin (CAS No. 2442-31-1): A Comprehensive Overview

8-Hydroxycoumarin, with the chemical formula C₉H₆O₃, is a naturally occurring coumarin derivative widely recognized for its significant pharmacological properties. Its CAS number, CAS No. 2442-31-1, uniquely identifies it in the chemical database, underscoring its importance in both academic research and industrial applications. This compound has garnered considerable attention due to its role in various therapeutic areas, including anticoagulation, anti-inflammatory, and antioxidant effects.

The structural integrity of 8-Hydroxycoumarin features a benzopyranone core, which is a hallmark of coumarins. This core structure is pivotal in determining its biological activity, making it a subject of extensive study in medicinal chemistry. The presence of a hydroxyl group at the 8-position enhances its reactivity and interaction with biological targets, contributing to its multifaceted pharmacological profile.

In recent years, 8-Hydroxycoumarin has been extensively researched for its potential in developing novel therapeutic agents. One of the most notable applications is its use as an anticoagulant. Unlike synthetic anticoagulants such as warfarin, 8-Hydroxycoumarin offers a natural alternative with a promising safety profile. Studies have demonstrated that it inhibits vitamin K-dependent clotting factors, thereby preventing excessive blood coagulation. This mechanism has opened new avenues for treating thrombotic disorders and reducing the risk of stroke.

The anti-inflammatory properties of 8-Hydroxycoumarin have also been a focal point of research. Emerging evidence suggests that it modulates inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By suppressing their activity, 8-Hydroxycoumarin can alleviate inflammation associated with various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic applications, 8-Hydroxycoumarin exhibits notable antioxidant properties. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The compound’s ability to scavenge free radicals and protect against oxidative damage makes it a potential candidate for preventive healthcare strategies. Recent studies have highlighted its efficacy in protecting against lipid peroxidation and DNA damage, thereby mitigating the risk of chronic diseases.

The pharmacokinetics of 8-Hydroxycoumarin have been thoroughly investigated to optimize its therapeutic efficacy. Research indicates that it exhibits moderate bioavailability upon oral administration, with peak plasma concentrations reached within 2-3 hours post-dose. The compound’s metabolic pathways involve conjugation with glucuronic acid and sulfate groups, facilitating its excretion through bile and urine. Understanding these pharmacokinetic profiles is essential for formulating dosage regimens that maximize therapeutic benefits while minimizing adverse effects.

Innovations in drug delivery systems have further enhanced the utility of 8-Hydroxycoumarin. Nanotechnology-based formulations have shown promise in improving drug solubility and targeting specificity. For instance, polymeric nanoparticles encapsulating 8-Hydroxycoumarin have demonstrated enhanced penetration into tissues and prolonged circulation time, thereby improving therapeutic outcomes. These advancements hold significant implications for developing next-generation therapeutics targeting complex diseases.

The role of 8-Hydroxycoumarin in cancer research is another emerging area of interest. Preclinical studies have revealed its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has shown potential in inhibiting angiogenesis, a critical process in tumor growth and metastasis. These findings position 8-Hydroxycoumarin as a promising candidate for developing novel anticancer agents.

The agricultural sector has also benefited from the applications of 8-Hydroxycoumarin. Its natural origin makes it an attractive candidate for developing biopesticides that are environmentally friendly compared to synthetic alternatives. Research has demonstrated its efficacy in repelling insects and protecting plants from fungal infections without harming beneficial organisms. This aligns with the growing global demand for sustainable agricultural practices.

The synthesis of derivatives of 8-Hydroxycoumarin has been an active area of research to enhance its pharmacological properties. Structural modifications such as halogenation or alkylation have led to compounds with improved bioavailability and target specificity. These derivatives are being evaluated for their potential in treating various diseases, including neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease.

The future prospects of 8-Hydroxycoumarin are promising, with ongoing research exploring new therapeutic applications and optimizing existing formulations. Collaborative efforts between academia and industry are crucial in translating laboratory findings into clinical practice. Regulatory approvals will be essential to ensure the safe and effective use of this compound in therapeutic settings.